Cas no 2227892-72-8 ((2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol
• CAS No: 2227892-72-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6235223
• PubChem ID: 165757640
• Update Time: 2025-10-19

(2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol
• 2227892-72-8
• EN300-1864541

• Inchi： 1S/C13H19NO/c14-12(10-15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10,14H2/t12-/m1/s1
• InChI Key： YXUWYKQTKDUMNS-GFCCVEGCSA-N
• SMILES： OC[C@H](C1(C2C=CC=CC=2)CCCC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol (CAS No. 2227892-72-8): Properties, Applications, and Research Insights

The compound (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol (CAS No. 2227892-72-8) is a chiral amino alcohol derivative with a unique structural framework, combining a phenylcyclopentyl moiety with an ethanolamine backbone. Its stereospecific (2S) configuration makes it a valuable intermediate in pharmaceutical synthesis and biochemical research. This article delves into its molecular characteristics, synthetic routes, and emerging applications, while addressing trending topics such as chiral drug development, neuropharmacology, and green chemistry.

Structurally, (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol features a cyclopentane ring substituted with a phenyl group at the 1-position, linked to an aminoethanol chain. The stereocenter at the C2 position is critical for its biological activity, as enantiopure compounds often exhibit distinct interactions with enzymes or receptors. Researchers have explored its potential as a building block for NMDA receptor modulators, a hot topic in neuroscience due to their implications in neurodegenerative diseases like Alzheimer's. The CAS registry number 2227892-72-8 ensures precise identification in chemical databases, facilitating patent searches and regulatory compliance.

Synthesis of this compound typically involves asymmetric catalysis or chiral resolution techniques, aligning with the pharmaceutical industry's push toward stereoselective synthesis. A 2023 study highlighted its use in optimizing kinase inhibitors, addressing the growing demand for targeted cancer therapies. Environmental considerations are also paramount; recent literature emphasizes solvent-free reactions or biocatalytic methods to produce such intermediates sustainably—a response to the green chemistry movement dominating academic and industrial discourse.

Analytical characterization of CAS No. 2227892-72-8 employs advanced techniques like HPLC-MS and X-ray crystallography to verify purity and stereochemistry. These methods are frequently queried in scientific forums, reflecting their importance in quality control. Additionally, the compound’s logP and hydrogen bonding capacity—key parameters in drug-likeness predictions—are often calculated using in silico tools, bridging computational and experimental chemistry.

Beyond pharmaceuticals, (2S)-2-amino-2-(1-phenylcyclopentyl)ethan-1-ol has garnered attention in material science for designing chiral ligands in asymmetric catalysis. Its rigid cyclopentyl structure enhances stereocontrol in C–C bond-forming reactions, a trending area in synthetic methodology. Startups specializing in custom chiral compounds increasingly list such molecules in catalogs, catering to the rise of precision medicine and personalized therapeutics.

In summary, 2227892-72-8 exemplifies the intersection of structural complexity and functional versatility. As AI-driven drug discovery accelerates, compounds with well-defined stereocenters like this will remain pivotal. Future research may explore its metabolic stability or formulation compatibility—topics frequently raised in peer-reviewed journals and industry conferences. For researchers, staying updated on its applications via platforms like Reaxys or SciFinder is essential to leverage its full potential.